2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(2-fluoro-5-methoxyphenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C14H10FNO5/c1-21-9-3-5-13(15)12(7-9)11-6-8(16(19)20)2-4-10(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: QGCRAUKDMDDUNF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H10FNO5
• DSSTOX Substance ID: DTXSID20690149
• Molecular Weight: 291.23 g/mol
• CAS RN: 1261944-81-3

Description

2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid, commonly referred to as FMNBA, is a fluorinated nitrobenzoic acid derivative that has been used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 154-156°C. FMNBA is soluble in water, methanol, ethanol, and acetonitrile. It has a molecular weight of 230.21 g/mol and a chemical formula of C10H7FO4N2.

Scientific Research Applications

FMNBA has been used in a variety of scientific research applications, including the study of enzymes, protein-protein interactions, and drug metabolism. It has also been used to study the structure and function of proteins, as well as to study the effects of drugs on biological systems. FMNBA has been used to study the inhibition of enzymes such as cytochrome P450, as well as the inhibition of protein-protein interactions. It has also been used to study the metabolism of drugs, such as the metabolism of anticonvulsants and anti-cancer drugs.

Mechanism of Action

The mechanism of action of FMNBA is not fully understood. However, it is believed that the fluorine group of FMNBA is able to interact with the active sites of enzymes and proteins, resulting in the inhibition of their activity. Additionally, the nitro group of FMNBA is believed to be responsible for its inhibitory activity against cytochrome P450 enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of FMNBA have not been extensively studied. However, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, FMNBA has been shown to inhibit the activity of protein-protein interactions, which can affect the function of proteins in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using FMNBA in laboratory experiments is its solubility in a variety of solvents. This allows researchers to easily incorporate it into their experiments. Additionally, FMNBA is relatively stable and has a low toxicity, making it a safe choice for laboratory use. However, FMNBA is not very soluble in organic solvents, which can limit its use in some experiments.

Future Directions

Future research on FMNBA could focus on further elucidating its mechanism of action and exploring its potential applications in drug development. Additionally, further research could be done to explore the effects of FMNBA on different enzymes and proteins, as well as its effects on biochemical and physiological pathways. Additionally, further research could be done to explore the potential of FMNBA as a drug delivery system. Finally, further research could be done to explore the potential of FMNBA as a therapeutic agent.

Synthesis Methods

FMNBA can be synthesized in a two-step process. In the first step, 2-fluoro-5-methoxyphenol is converted to 2-fluoro-5-methoxybenzoic acid by reaction with carbon dioxide in the presence of a base such as sodium hydroxide. The second step involves the nitration of 2-fluoro-5-methoxybenzoic acid with nitric acid to produce 2-(2-fluoro-5-methoxyphenyl)-4-nitrobenzoic acid.